Cas no 959977-81-2 (4-Bromo-5-(2-nitrophenyl)-1,3-oxazole)

• Product Name: 4-Bromo-5-(2-nitrophenyl)-1,3-oxazole
• CAS No: 959977-81-2
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 2819526
• PubChem ID: 57356979
• Update Time: 2025-04-21

4-Bromo-5-(2-nitrophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• DTXSID00723520
• 959977-81-2
• DTXCID00674265
• 4-Bromo-5-(2-nitrophenyl)-1,3-oxazole

• Inchi： 1S/C9H5BrN2O3/c10-9-8(15-5-11-9)6-3-1-2-4-7(6)12(13)14/h1-5H
• InChI Key： VTRYQWHJFMOMSR-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2[N+](=O)[O-])OC=N1

Computed Properties

• Exact Mass: 267.94835Da
• Monoisotopic Mass: 267.94835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.9Ų